Cas no 2138280-62-1 (2-(Azepane-1-carbonyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(Azepane-1-carbonyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2138280-62-1
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 6357070
• PubChem ID: 165952590
• Update Time: 2025-10-28

2-(Azepane-1-carbonyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(azepane-1-carbonyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid
• 2138280-62-1
• EN300-800246
• 2-(Azepane-1-carbonyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C14H23NO3/c1-10(2)14(13(17)18)9-11(14)12(16)15-7-5-3-4-6-8-15/h10-11H,3-9H2,1-2H3,(H,17,18)
• InChI Key： GRQUHFOKWUZJOX-UHFFFAOYSA-N
• SMILES： OC(C1(C(C)C)CC1C(N1CCCCCC1)=O)=O

Computed Properties

• Exact Mass: 253.16779360g/mol
• Monoisotopic Mass: 253.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-(Azepane-1-carbonyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid

Introduction to 2-(Azepane-1-carbonyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2138280-62-1)

2-(Azepane-1-carbonyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid, identified by its CAS number 2138280-62-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural framework, which combines a cyclopropane ring with an azepane moiety and an acylated side chain. The presence of these distinct structural features makes it a promising candidate for further exploration in drug discovery and development.

The cyclopropane ring in this molecule is known for its high ring strain, which can lead to interesting reactivity patterns and biological interactions. This strained three-membered ring is often exploited in medicinal chemistry to enhance binding affinity and metabolic stability. In contrast, the azepane ring provides a more flexible and stable scaffold, contributing to the overall conformational diversity of the molecule. The combination of these two structural elements creates a unique pharmacophore that may interact with biological targets in novel ways.

The propan-2-yl substituent at the 1-position introduces a branched alkyl group, which can influence the compound's solubility, lipophilicity, and overall pharmacokinetic properties. This side chain can also serve as a point for further functionalization, allowing for the synthesis of derivatives with tailored biological activities. The carbonyl group at the 1-position of the cyclopropane ring is another key feature, as it can participate in hydrogen bonding interactions and serve as a site for further chemical modifications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of this compound with greater accuracy. Studies suggest that 2-(Azepane-1-carbonyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable scaffold for developing novel therapeutic agents. For instance, preliminary virtual screening studies have indicated potential interactions with enzymes involved in inflammatory pathways, suggesting its utility in treating conditions such as arthritis or inflammatory bowel disease.

In addition to its potential as a lead compound, this molecule has also been explored in the context of mechanism-based drug design. The strained cyclopropane ring can undergo rearrangements under specific conditions, leading to the formation of more stable products. This property has been leveraged in designing prodrugs or activation strategies that enhance bioavailability or targeted delivery. Furthermore, the azepane moiety can be modified to introduce additional functional groups, allowing for fine-tuning of biological activity and pharmacokinetic profiles.

The synthesis of 2-(Azepane-1-carbonyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the cyclopropane ring typically requires specialized methodologies to ensure high yield and selectivity. Common approaches include cycloaddition reactions or intramolecular cyclizations, which can be optimized to produce the desired product with minimal byproducts. The introduction of the azepane moiety often involves multi-step sequences, including cyclization reactions and functional group transformations.

Recent publications have highlighted innovative synthetic strategies for constructing complex molecules like this one. For example, transition metal-catalyzed reactions have been employed to facilitate bond-forming steps efficiently. Additionally, biocatalytic approaches have shown promise in achieving selective modifications without harsh reaction conditions. These advancements not only improve the efficiency of synthesis but also reduce environmental impact by minimizing waste generation.

The biological evaluation of 2-(Azepane-1-carbonyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid has revealed intriguing insights into its potential therapeutic applications. In vitro assays have demonstrated modest inhibitory activity against certain enzymes, suggesting its utility as a starting point for structure-based drug design. Further optimization may enhance potency and selectivity, making it a viable candidate for clinical development. Additionally, preclinical studies are being planned to assess its pharmacokinetic properties and safety profile in animal models.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like this one. Predictive models can analyze structural features and predict potential biological activities with high accuracy, reducing the time required for experimental validation. This synergy between computational methods and experimental chemistry has revolutionized the pharmaceutical industry, enabling faster development cycles and more efficient use of resources.

The future prospects for 2-(Azepane-1-carbonyl)-1-(propan-2-yl)cyclopropane-1-carboxylic acid are bright, with ongoing research aimed at expanding its applications in medicine and beyond. Exploration into its role as a scaffold for drug design continues to yield novel derivatives with enhanced biological activity. Furthermore, investigation into its potential use in material science or agrochemicals may uncover additional industrial applications. As our understanding of molecular structure-function relationships deepens, compounds like this one are poised to play a crucial role in addressing unmet medical needs.